Cas no 1235615-52-7 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-5-phenyl-1,2-oxazole-3-carboxamide)

• Product Name: N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-5-phenyl-1,2-oxazole-3-carboxamide
• CAS No: 1235615-52-7
• MF: C₁₇H₁₈N₄O₂
• MW: 310.350423336029
• CID: 6321913
• PubChem ID: 49738333
• Update Time: 2025-07-18

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-5-phenyl-1,2-oxazole-3-carboxamide
• VU0528895-1
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-5-phenyl-1,2-oxazole-3-carboxamide
• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-5-phenylisoxazole-3-carboxamide
• 1235615-52-7
• AKOS024528376
• N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-5-phenyl-1,2-oxazole-3-carboxamide
• F5957-0133

• Inchi： 1S/C17H18N4O2/c1-12-10-13(2)21(19-12)9-8-18-17(22)15-11-16(23-20-15)14-6-4-3-5-7-14/h3-7,10-11H,8-9H2,1-2H3,(H,18,22)
• InChI Key： VRZMMWPYTBXNGI-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(C(NCCN2C(C)=CC(C)=N2)=O)=N1

Computed Properties

• Exact Mass: 310.14297583g/mol
• Monoisotopic Mass: 310.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-5-phenyl-1,2-oxazole-3-carboxamide

Introduction to N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 1235615-52-7)

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-5-phenyl-1,2-oxazole-3-carboxamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1235615-52-7, represents a convergence of heterocyclic chemistry and medicinal innovation. The presence of multiple functional groups, including a pyrazole ring and an oxazole moiety, makes it a promising candidate for further exploration in drug discovery and development.

The compound's structure is characterized by a central oxazole ring substituted with a phenyl group at the 5-position and an amide linkage at the 3-position. The N-terminal amide group is further connected to an ethyl chain that terminates with a substituted pyrazole ring. This unique arrangement of functional groups suggests potential interactions with biological targets, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The pyrazole and oxazole scaffolds are particularly well-studied due to their ability to engage with biological targets such as enzymes and receptors. Specifically, the 3,5-dimethyl substitution on the pyrazole ring enhances its binding affinity and selectivity, which is crucial for developing effective pharmaceuticals.

Research has shown that compounds containing the oxazole moiety exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of these two heterocyclic systems in N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-5-phenyl-1,2-oxazole-3-carboxamide may lead to novel pharmacological effects that are not observed with individual components. This has prompted scientists to explore its potential as a lead compound for further medicinal chemistry optimization.

The phenyl group at the 5-position of the oxazole ring adds another layer of complexity to the compound's structure. Phenyl-substituted compounds are known for their enhanced solubility and bioavailability, which are critical factors in drug development. Additionally, the phenyl ring can participate in π-stacking interactions with biological targets, potentially improving binding affinity and stability.

Recent studies have highlighted the importance of computational methods in predicting the biological activity of small molecules. Molecular docking simulations have been used to model the interactions between N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-5-phenyl-1,2-oxazole-3-carboxamide and various biological targets. These simulations have provided valuable insights into the compound's binding mode and potential pharmacological effects.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments have shown promising results in terms of anti-inflammatory activity, suggesting that it may be effective in treating conditions associated with chronic inflammation. Further research is needed to fully characterize its mechanism of action and to assess its potential as a therapeutic agent.

The synthesis of N-(2-(3,5-dimethyl-1H-pyrazol-1-y)ethyl)-5-phenoxyphthalazine is another area of interest within this field. The synthesis involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before.

The role of N-(2-(3-methylpyrrolidin-l-methoxy)-4H-l-benzazepin-l-one derivatives cannot be overstated in modern drug discovery. These compounds have shown promise in various preclinical studies and are being explored for their potential therapeutic applications. The structural features of these derivatives make them suitable candidates for further development into novel drugs.

The exploration of new scaffolds like those found in N-(4-fluorophenyl)-4H-chromen-l(3H)-one derivatives continues to drive innovation in pharmaceutical chemistry. These compounds exhibit a range of biological activities that make them attractive for drug development. The synthesis and characterization of such molecules are essential steps in the journey from laboratory discovery to clinical application.

In conclusion, N-(2-(3-methylpyrrolidin-l-methoxy)-4H-l-benzazepin-l-one derivatives represent a significant advancement in pharmaceutical chemistry. Their unique structural features and promising biological activities make them valuable candidates for further research and development. As our understanding of these compounds grows, so too does our ability to design more effective therapeutic agents.